Cas no 2411235-99-7 (N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide)

• Product Name: N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide
• CAS No: 2411235-99-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5414321
• PubChem ID: 140089925
• Update Time: 2025-06-26

N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580963
• N-(1-Benzoylpyrrolidin-3-yl)prop-2-enamide
• Z2517217037
• 2411235-99-7
• N-(1-Benzoyl-3-pyrrolidinyl)-2-propenamide
• N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide

• Inchi： 1S/C14H16N2O2/c1-2-13(17)15-12-8-9-16(10-12)14(18)11-6-4-3-5-7-11/h2-7,12H,1,8-10H2,(H,15,17)
• InChI Key： HSFXVGVTJRAEAZ-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(=O)C2=CC=CC=C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.6±45.0 °C(Predicted)
• pka: 14.20±0.20(Predicted)

Additional information on N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide

Professional Introduction to N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide (CAS No. 2411235-99-7)

N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide, a compound with the chemical identifier CAS No. 2411235-99-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both benzoyl and pyrrolidinyl moieties in its structure suggests a versatile chemical profile that could be exploited for developing novel therapeutic agents.

The compound's structure, featuring a prop-2-enamide group, contributes to its reactivity and functional diversity. This feature is particularly intriguing for researchers exploring new synthetic pathways and molecular modifications. The benzoyl group not only enhances the compound's solubility in various solvents but also introduces a site for further chemical manipulation, enabling the creation of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide has emerged as a promising candidate in this context. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Specifically, its ability to interact with proteases and other key targets has been explored in vitro, suggesting potential therapeutic benefits.

The pyrrolidinyl moiety in N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide is another critical feature that contributes to its biological relevance. Pyrrolidine derivatives are well-known for their role in pharmaceuticals due to their ability to form stable complexes with biological targets. This structural element enhances the compound's binding affinity and selectivity, making it an attractive scaffold for drug design. Researchers have leveraged this property to develop molecules with improved pharmacokinetic profiles and reduced side effects.

Advances in computational chemistry have further facilitated the study of N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide. Molecular modeling techniques have been employed to predict its interactions with various biological targets, providing insights into its mechanism of action. These simulations have helped refine synthetic strategies and guide the optimization of lead compounds for clinical development. The integration of experimental data with computational methods has been instrumental in understanding the compound's behavior at both molecular and cellular levels.

The synthesis of N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrrolidinyl ring through cyclization reactions and the introduction of the benzoyl group via acylation processes. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research.

In clinical trials, N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide has shown promise as an early-stage therapeutic candidate. Its ability to modulate key biological pathways has been observed in animal models, where it demonstrated efficacy in reducing symptoms associated with certain diseases. While further studies are needed to confirm its clinical potential, these preliminary results are encouraging for future development efforts.

The pharmaceutical industry continues to explore novel molecular entities like N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide due to their potential to address unmet medical needs. The compound's unique structural features make it a valuable tool for researchers investigating new drug mechanisms and therapeutic strategies. As our understanding of biological systems evolves, compounds such as this one will play an increasingly important role in shaping the future of medicine.

Future research directions may focus on enhancing the bioavailability and metabolic stability of N-(1-benzoylpyrrolidin-3-yl)prop-2-enamide through structural modifications. Additionally, exploring its interactions with other biological targets could uncover new therapeutic applications. Collaborative efforts between academia and industry will be essential in translating these findings into tangible medical benefits for patients worldwide.